Cas no 968-02-5 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-triphenylaziridine
- 34310-77-5
- DTXSID60914316
- NSC36349
- NSC-36349
- AE-477/13519272
- NSC103879
- NSC-103879
- 968-02-5
- SCHEMBL2775831
- NCIOpen2_007094
- DS-008177
-
-
- Inchi： 1S/C20H17N/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)21(19)18-14-8-3-9-15-18/h1-15,19-20H
- InChI Key： BHAJUXABDQWRKH-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)C(C2C=CC=CC=2)C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 271.136099547g/mol
- Monoisotopic Mass: 271.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 3Ų
Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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